Cas no 1235022-00-0 (1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine)

• Product Name: 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine
• CAS No: 1235022-00-0
• MF: C₁₂H₁₃F₅N₂O₂S
• MW: 344.300839185715
• CID: 5828553
• PubChem ID: 49720700
• Update Time: 2025-07-15

1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine
• 1-(3,5-difluorophenyl)sulfonyl-4-(2,2,2-trifluoroethyl)piperazine
• 1235022-00-0
• 1-((3,5-difluorophenyl)sulfonyl)-4-(2,2,2-trifluoroethyl)piperazine
• VU0526513-1
• AKOS024525709
• F5860-4776

• Inchi： 1S/C12H13F5N2O2S/c13-9-5-10(14)7-11(6-9)22(20,21)19-3-1-18(2-4-19)8-12(15,16)17/h5-7H,1-4,8H2
• InChI Key： JMEAMYLEWMYZLV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)F)F)(N1CCN(CC(F)(F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.06178965g/mol
• Monoisotopic Mass: 344.06178965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49Ų

Additional information on 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine

Comprehensive Overview of 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS No. 1235022-00-0)

The compound 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS No. 1235022-00-0) is a fluorinated sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both difluorobenzenesulfonyl and trifluoroethyl moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in optimizing drug candidates for improved bioavailability and target engagement. The compound's CAS No. 1235022-00-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its applications span across neurodegenerative disease studies, oncology, and even crop protection formulations, aligning with global trends in precision medicine and sustainable agriculture.

From a synthetic chemistry perspective, the piperazine core in this molecule offers versatility for further functionalization. The 3,5-difluorobenzenesulfonyl group contributes to electron-withdrawing effects, which can influence binding affinity in drug-receptor interactions. Meanwhile, the 2,2,2-trifluoroethyl side chain is known to enhance compound stability against oxidative degradation—a key consideration for long-acting therapeutics. These features address common challenges in medicinal chemistry, such as improving pharmacokinetic profiles and reducing off-target effects.

Environmental and regulatory aspects of 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine are also gaining attention. With growing emphasis on green chemistry, researchers are investigating eco-friendly synthesis routes for this compound. Computational modeling studies using AI-driven platforms have predicted its biodegradation pathways, addressing concerns about persistent organic pollutants. Such interdisciplinary approaches resonate with current searches for "sustainable fluorochemicals" and "benign-by-design pharmaceuticals."

The compound's physicochemical properties—including logP, pKa, and solubility—are extensively documented in scientific literature. Its difluorobenzenesulfonyl moiety contributes to moderate water solubility, while the trifluoroethyl group increases membrane permeability. These balanced characteristics make it valuable for formulation scientists working on drug delivery systems, particularly those targeting the blood-brain barrier—a hot topic in CNS drug development forums.

Patent analysis reveals that CAS No. 1235022-00-0 appears in multiple intellectual property filings related to kinase inhibitors and GPCR modulators. This aligns with industry focus on targeted therapies for chronic diseases. The compound's structural motifs are frequently referenced in discussions about "privileged scaffolds" in drug design—a trending concept in molecular pharmacology circles. Its potential as a fragment for DNA-encoded library screening further enhances its utility in high-throughput discovery platforms.

Quality control protocols for 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine emphasize HPLC purity assessments and spectroscopic characterization (NMR, LC-MS). These methodologies address the pharmaceutical industry's need for rigorous analytical standards, particularly for intermediates in multi-step syntheses. Recent publications have highlighted advanced purification techniques like SFC (supercritical fluid chromatography) for this compound, responding to the demand for "chiral separation technologies" in asymmetric synthesis.

In material science applications, the compound's fluorine-rich structure shows promise for developing specialty polymers with enhanced thermal stability and chemical resistance. This intersects with searches for "high-performance fluoropolymers" in electronics and coatings industries. Research groups are exploring its incorporation into liquid crystal formulations and organic semiconductors—areas experiencing rapid growth due to flexible electronics innovation.

The safety profile of 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine has been evaluated through standard in vitro assays, including cytotoxicity screening and metabolic stability tests. These studies inform its handling precautions in laboratory settings without raising regulatory concerns. Current Good Manufacturing Practice (cGMP) compatibility makes it suitable for scale-up processes, addressing frequent queries about "transitioning from milligram to kilogram-scale synthesis."

Emerging research directions for this compound include its potential in radiopharmaceuticals, where fluorine-18 labeled derivatives could serve as PET imaging agents. This application capitalizes on the growing interest in "theranostics"—combining diagnostics and therapy—which dominates recent oncology research trends. The compound's modular structure allows for efficient radiofluorination strategies, making it attractive for molecular imaging probe development.

Global suppliers of CAS No. 1235022-00-0 typically provide detailed technical dossiers covering stability data, storage conditions, and compatibility information. These resources help researchers address practical questions about "compound handling under inert atmosphere" or "long-term storage stability"—common concerns in synthetic chemistry workflows. The availability of custom synthesis services for analogs further expands its utility across diverse research programs.

In conclusion, 1-(3,5-difluorobenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine represents a multifaceted compound with expanding applications in life sciences and materials engineering. Its unique combination of fluorinated groups and heterocyclic architecture positions it as a valuable tool for addressing contemporary challenges in drug discovery and functional material design. Continued research will likely uncover additional utilities for this structurally intriguing molecule.